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Compound of Interest

Compound Name: 4-Methyldiphenylmethane

Cat. No.: B1265501

Introduction

4-Methyldiphenylmethane, also known as 4-benzyltoluene, is an organic compound with the
chemical formula Ci4H14.[1][2] It is a colorless to pale yellow liquid or solid at room
temperature.[3] This document provides a detailed protocol for the purification of 4-
Methyldiphenylmethane using vacuum distillation. This method is particularly suitable for
compounds with high boiling points, as it lowers the boiling temperature, thereby preventing
thermal decomposition.

Physicochemical Data of 4-Methyldiphenylmethane

A comprehensive summary of the physical and chemical properties of 4-
Methyldiphenylmethane is presented in the table below. This data is essential for the proper
execution of the distillation protocol.
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Property Value Reference
Molecular Formula Ci14H14 [1112]
Molecular Weight 182.26 g/mol [1][2]
CAS Number 620-83-7 [11[2]
Boiling Point (at 760 mmHg) 286 °C [1]
Melting Point -30 °C [1]
Density 0.998 g/mL [4]
Colorless to pale yellow
Appearance o ] [3]
liquid/solid
Insoluble in water; Soluble in
Solubility organic solvents like ethanol

and ether.[3]

Experimental Protocol: Vacuum Distillation of 4-
Methyldiphenylmethane

This protocol outlines the procedure for purifying 4-Methyldiphenylmethane by vacuum

distillation. The high boiling point of this compound at atmospheric pressure necessitates the

use of reduced pressure to prevent decomposition.

1. Materials and Equipment

e Chemicals:

o Crude 4-Methyldiphenylmethane

o Boiling chips or a magnetic stir bar

o Dry ice and acetone (for cold trap)

e Glassware and Equipment:
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o Round-bottom flask (distilling flask)

o Short path distillation head with condenser and collection flask(s)

o Thermometer and adapter

o Heating mantle with a stirrer

o Vacuum pump

o Manometer (vacuum gauge)

o Cold trap

o Insulating glass wool or aluminum foil

[e]

Clamps and stands
. Safety Precautions
Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.[5]

4-Methyldiphenylmethane may cause skin and eye irritation.[2]

Ensure all glassware is free of cracks or defects, as vacuum distillation can cause flawed
glassware to implode.

Use a safety shield around the distillation apparatus.

Never heat a closed system. Ensure the system is open to the vacuum source before
heating.

The cold trap must be filled with a cooling mixture (e.g., dry ice/acetone) to prevent volatile
organic compounds from entering and damaging the vacuum pump.

. Experimental Procedure
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e Apparatus Setup:

o

Assemble the vacuum distillation apparatus as depicted in the workflow diagram below.
Ensure all joints are properly sealed with vacuum grease.

o Place the crude 4-Methyldiphenylmethane and a few boiling chips or a magnetic stir bar
into the round-bottom distilling flask. Do not fill the flask more than two-thirds full.

o Connect the distillation head, condenser, and collection flask.

o Insert the thermometer so that the top of the bulb is level with the side arm of the
distillation head leading to the condenser.

o Connect the vacuum source to the distillation apparatus with a cold trap in between.

[¢]

Wrap the distillation neck and head with glass wool or aluminum foil to minimize heat loss.

¢ Distillation Process:

o

Turn on the cooling water to the condenser.

o Slowly and carefully apply the vacuum to the system. The pressure should be monitored
with a manometer. A typical vacuum for high-boiling liquids is in the range of 1-10 mmHg.

o Once the desired pressure is stable, begin heating the distilling flask gently with the
heating mantle. If using a magnetic stirrer, ensure it is stirring at a moderate speed.

o Observe the temperature as the liquid begins to boil. The initial fraction collected will likely
be lower-boiling impurities.

o The boiling point of 4-Methyldiphenylmethane will be significantly lower under vacuum.
For example, at 5 mmHg, the boiling point is approximately 55°C (Note: this is for a related
compound, Diphenylmethane, and is an estimate; the exact temperature should be
determined experimentally).

o Collect the main fraction when the temperature stabilizes at the expected boiling point for
4-Methyldiphenylmethane at the recorded pressure.
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o Monitor the distillation process to ensure a steady and controlled rate of distillation.

o Once the majority of the product has been distilled, and the temperature begins to drop or
rise sharply, stop the distillation by removing the heating mantle.

e Shutdown Procedure:

[e]

Allow the apparatus to cool to room temperature.

o

Slowly and carefully release the vacuum.

[¢]

Turn off the cooling water.

[¢]

The purified 4-Methyldiphenylmethane is in the collection flask.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the purification of 4-
Methyldiphenylmethane by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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